Cas no 611238-94-9 (tert-Butyl 1H-Imidazole-4-carboxylate)

• Product Name: tert-Butyl 1H-Imidazole-4-carboxylate
• CAS No: 611238-94-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1017230
• PubChem ID: 25133364
• Update Time: 2025-05-19

tert-Butyl 1H-Imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid,1,1-dimethylethylester(9CI)
• tert-butyl 1H-imidazole-5-carboxylate
• SCHEMBL1829342
• D76602
• SCHEMBL22290833
• tert-Butyl1H-imidazole-4-carboxylate
• EN300-761532
• tert-Butyl 1H-imidazole-4-carboxylate
• AKOS027410795
• CS-0106068
• 611238-94-9
• Z1268706044
• DTXSID40648804
• AKOS015282121
• tert-Butyl 1H-Imidazole-4-carboxylate

• Inchi： 1S/C8H12N2O2/c1-8(2,3)12-7(11)6-4-9-5-10-6/h4-5H,1-3H3,(H,9,10)
• InChI Key： BOCWGBMVJKSUOD-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on tert-Butyl 1H-Imidazole-4-carboxylate

tert-Butyl 1H-Imidazole-4-carboxylate (CAS No. 611238-94-9): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

The compound tert-Butyl 1H-Imidazole-4-carboxylate (CAS No. 611238-94-9) represents a significant intermediate in the realm of chemical biology and medicinal chemistry, owing to its unique structural and functional properties. This heterocyclic derivative, featuring a tert-butyl ester group attached to the imidazole ring, has garnered considerable attention for its role in synthesizing bioactive molecules and exploring novel pharmacological targets.

At the core of its utility lies the imidazole scaffold, a motif widely prevalent in nature and pharmaceuticals. The imidazole ring, characterized by its nitrogen-rich structure, serves as a privileged scaffold in drug design due to its ability to form stable hydrogen bonds and interact with biological targets. The introduction of a carboxylate group at the 4-position enhances the compound's solubility and reactivity, making it an attractive precursor for further functionalization.

The tert-butyl substituent further augments the compound's versatility. This bulky group not only imparts steric hindrance, which can be strategically employed to modulate binding affinity and selectivity in drug design, but also improves stability against hydrolysis, facilitating its use in multi-step synthetic pathways. These attributes make tert-butyl 1H-Imidazole-4-carboxylate a valuable building block for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The imidazole derivatives have emerged as pivotal compounds in this endeavor. For instance, studies have demonstrated that imidazole-based molecules can inhibit specific enzymes and receptors involved in disease pathogenesis. Among these derivatives, tert-butyl 1H-Imidazole-4-carboxylate has been explored as a precursor for synthesizing inhibitors of histone deacetylases (HDACs), which play a crucial role in regulating gene expression and are implicated in multiple cancers.

The synthesis of tert-butyl 1H-Imidazole-4-carboxylate typically involves condensation reactions between β-ketoesters and imidazole derivatives under acidic conditions. The tert-butyl ester group can then be selectively modified through various chemical transformations, such as hydrolysis to yield the corresponding carboxylic acid or transesterification to introduce different ester functionalities. These modifications allow chemists to tailor the compound's properties for specific applications.

The pharmaceutical industry has leveraged the versatility of tert-butyl 1H-Imidazole-4-carboxylate in developing novel drug candidates. Researchers have utilized this intermediate to synthesize small molecules that exhibit potent activity against disease-causing targets. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of poly(ADP-ribose) polymerases (PARPs), enzymes that are overactive in certain cancers and contribute to genomic instability.

In addition to its pharmaceutical applications, tert-butyl 1H-Imidazole-4-carboxylate finds utility in materials science and agrochemical research. Its ability to participate in diverse chemical reactions makes it a valuable component in designing advanced materials with tailored properties. Furthermore, its derivatives have been explored as potential agrochemicals due to their ability to interact with biological targets in plants, offering novel solutions for crop protection.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for tert-butyl 1H-Imidazole-4-carboxylate. Researchers are exploring biocatalytic methods and solvent-free reactions to minimize waste and energy consumption. These efforts align with the broader goal of developing environmentally friendly chemical processes that reduce the ecological footprint of pharmaceutical manufacturing.

The future prospects of tert-butyl 1H-Imidazole-4-carboxylate are promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of biological systems continues to evolve, so too will the demand for innovative molecular tools like this compound. Its unique combination of structural features and reactivity ensures its continued relevance in both academic research and industrial applications.